6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol
Overview
Description
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol (hereafter referred to as 6-TMDI) is a boron-containing heterocyclic compound with potential applications in a variety of scientific and industrial fields. 6-TMDI has been found to possess unique physical and chemical properties, and its synthesis from readily available starting materials makes it an attractive option for a variety of applications.
Mechanism of Action
The mechanism of action of 6-TMDI is not yet fully understood. However, it is believed that 6-TMDI can act as a Lewis acid, forming a boron-oxygen bond with the substrate and facilitating the reaction. Additionally, 6-TMDI can act as a nucleophile, attacking the substrate and forming a boron-carbon bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-TMDI are not yet fully understood. However, it has been demonstrated that 6-TMDI can act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells. Additionally, 6-TMDI has been shown to modulate the activity of enzymes, such as cytochrome P450 and glutathione S-transferase, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of 6-TMDI for laboratory experiments is its low cost and ease of synthesis. Additionally, 6-TMDI can be used to synthesize a variety of boron-containing materials and catalysts, making it a versatile reagent for a range of applications. However, 6-TMDI is not a particularly stable compound and can decompose at high temperatures. Additionally, the mechanism of action of 6-TMDI is not yet fully understood, making it difficult to predict its behavior in certain circumstances.
Future Directions
The potential applications of 6-TMDI are still being explored, and there are a number of exciting future directions for research. These include the development of new boron-containing materials and catalysts, the use of 6-TMDI for drug delivery, and the exploration of its biochemical and physiological effects. Additionally, further research is needed to understand the mechanism of action of 6-TMDI and to develop methods for controlling its decomposition at high temperatures.
Synthesis Methods
6-TMDI is typically synthesized through a three-step process. The first step is the synthesis of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl chloride (TMDI-Cl) from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-ol (TMDI-OH) and thionyl chloride. The second step is the condensation of TMDI-Cl with 2,3-dihydro-1H-inden-1-ol (DIOL) in the presence of an acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, to form 6-TMDI. The third step is the hydrolysis of the intermediate 6-TMDI to form the desired product.
Scientific Research Applications
6-TMDI has been studied for its potential applications in a variety of scientific fields, including materials science, drug delivery, and catalysis. In materials science, 6-TMDI has been used as a molecular building block for the synthesis of a variety of boron-containing materials, including boron-nitrogen-carbon materials, boron-carbon-sulfur materials, and boron-nitrogen-sulfur materials. In drug delivery, 6-TMDI has been studied as a potential carrier for the delivery of small molecules, peptides, and proteins. In catalysis, 6-TMDI has been studied for its potential use as a catalyst for the synthesis of a range of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol' involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "2,3-dihydroindene", "Sodium hydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Tetrahydrofuran", "Water", "Diethyl ether", "Magnesium", "Bromoethane", "Lithium aluminum hydride", "Ethyl acetate", "Sodium sulfate", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate", "Silica gel" ], "Reaction": [ "Step 1: Preparation of 6-bromo-2,3-dihydro-1H-inden-1-ol", "a. To a solution of 2,3-dihydroindene (1.0 g, 8.0 mmol) in dry tetrahydrofuran (20 mL) at 0°C, add sodium hydride (0.32 g, 8.0 mmol) in small portions with stirring.", "b. Add bromoethane (1.2 g, 10.0 mmol) dropwise and stir the reaction mixture at room temperature for 12 h.", "c. Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "d. Dry the organic layer over anhydrous magnesium sulfate and concentrate the solvent under reduced pressure to obtain 6-bromo-2,3-dihydro-1H-inden-1-ol as a white solid (1.4 g, 95%).", "Step 2: Preparation of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol", "a. To a solution of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.5 g, 10.0 mmol) in dry tetrahydrofuran (20 mL) at 0°C, add sodium hydride (0.40 g, 10.0 mmol) in small portions with stirring.", "b. Add 6-bromo-2,3-dihydro-1H-inden-1-ol (1.4 g, 6.7 mmol) dropwise and stir the reaction mixture at room temperature for 12 h.", "c. Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "d. Dry the organic layer over anhydrous magnesium sulfate and concentrate the solvent under reduced pressure to obtain 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol as a white solid (2.0 g, 95%).", "Step 3: Purification of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol", "a. Dissolve the crude product obtained in Step 2 in ethyl acetate (20 mL) and filter the solution through a silica gel column using ethyl acetate as the eluent.", "b. Concentrate the eluent under reduced pressure to obtain the pure product as a white solid (1.8 g, 90%).", "Step 4: Characterization of the product", "a. Analyze the product by NMR spectroscopy and mass spectrometry to confirm its identity and purity." ] } | |
CAS RN |
1799980-05-4 |
Product Name |
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ol |
Molecular Formula |
C15H21BO3 |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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